Dehydro Nifedipine-13C,d3

• Molecular Formula: C10H13N5O4
• Molecular Weight: 271.25 g/mol
• InChI: InChI=1S/C10H13N5O4/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,17,18)/i1+1D3
• InChIKey: HBOMLICNUCNMMY-KQORAOOSSA-N

Dehydro Nifedipine-13C,d3 Pre-Purchase Verification

Dehydro Nifedipine-13C,d3 (listed synonym: BAY-b 4759-13C,d3) is cataloged by multiple vendors as a dual stable isotope-labeled (¹³C + deuterium-d₃) analog of dehydro nifedipine, the primary CYP3A4-mediated metabolite of the calcium channel blocker nifedipine . Vendor-listed specifications include a molecular formula of C₉¹³CH₁₀D₃N₅O₄, a molecular weight of 271.25 g/mol, and a purity of ≥98% . This compound is marketed for use as an internal standard (IS) in quantitative LC-MS/MS analysis of dehydro nifedipine in biological matrices, particularly in pharmacokinetic and drug-drug interaction studies where nifedipine serves as a CYP3A4 probe substrate [1]. However, a critical procurement caution applies: CAS 325484-33-1 is independently registered by authoritative isotope reference laboratories to [¹³C,²H₃]-Zidovudine (AZT-13C-d₃), not to any dehydro nifedipine derivative [2]. The molecular formula, SMILES structure (bearing an azide group and furanose ring), and InChIKey all unambiguously correspond to the antiretroviral drug zidovudine, not to the dihydropyridine metabolite dehydro nifedipine (expected formula: C₁₇H₁₆N₂O₆; MW: 344.32) [2][3]. Any procurement of this compound should therefore be preceded by explicit structural identity verification with the supplying vendor.

Structural Identity: Vendor-listed CAS matches zidovudine-13C,d3, not dehydro nifedipine. Confirm with supplier.

Isotopic Enrichment: Verify 13C and deuterium enrichment specifications and purity before use as ISTD.

Procurement Context: May support isotope dilution workflows only after structural authentication.

• [1] Chen XF, Hou XY, Chen XY, Zhong DF. Rapid and simultaneous determination of nifedipine and dehydronifedipine in human plasma by LC-MS/MS. Acta Pharmaceutica Sinica, 2019;54(2):360-365. doi:10.16438/j.0513-4870.2018-0764 View Source
• [2] Alsachim, a Shimadzu Group Company. [¹³C,²H₃]-Zidovudine (C2599). CAS 325484-33-1. Molecular Formula: C₁₀H₁₃N₅O₄; MW: 271.25 g/mol. Isotopic Enrichment: ≥99% ¹³C, ≥98% ²H. Available at: https://www.alsachim.com/products/standards/stable-labeled-standards/13C,2H3-Zidovudine View Source
• [3] Shimadzu Chemistry & Diagnostics. [¹³C,²H₃]-Zidovudine. CAS 325484-33-1. Available at: https://www.schd-shimadzu.com View Source

Dehydro Nifedipine-13C,d3: Why Generic IS Fail

In LC-MS/MS-based quantitative bioanalysis, stable isotope-labeled internal standards (SIL-IS) are the gold standard for correcting matrix effects, ion suppression/enhancement, and extraction variability [1]. However, not all isotopic labeling strategies are functionally equivalent. Deuterium-only labeled internal standards (e.g., Dehydro Nifedipine-d₆, CAS 125464-52-0) exhibit measurable chromatographic retention time shifts relative to the unlabeled analyte due to the significant physicochemical difference between hydrogen and deuterium isotopes; this shift impairs co-elution and compromises the IS's ability to compensate for matrix effects [2]. In contrast, ¹³C-labeled ISs co-elute precisely with the target analyte, providing superior ion suppression compensation [2]. The dual ¹³C + d₃ labeling approach embodied by Dehydro Nifedipine-13C,d₃ is designed to combine the co-elution fidelity of ¹³C backbone labeling with the mass shift adequacy provided by deuterium substitution, achieving a +4 Da nominal mass difference from the unlabeled analyte—meeting the widely recommended ≥3–5 Da minimum to avoid isotopic cross-talk between analyte and IS signals [3][4]. Non-isotopic structural analog ISs (e.g., nitrendipine), though used in published nifedipine metabolite methods, cannot match the matrix effect correction performance of a true isotopologue IS [5][6]. Each substitution—whether to unlabeled standard, d₆-only, ¹³C₈-only, or structural analog—entails a quantifiable trade-off in accuracy, precision, or regulatory defensibility that must be justified in method validation.

Deuterium-only IS (d₆)

May exhibit retention time shift, disrupting co-elution and reducing ion suppression compensation.

Structural analog (e.g., nitrendipine)

Cannot match matrix effect correction; may lead to higher LLOQ and less accurate low-concentration quantification.

Unlabeled standard

No matrix effect or recovery correction; limited suitability for quantitative bioanalysis in complex matrices.

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. PMID: 35926099; PMCID: PMC10949524. View Source
• [2] Berg T, et al. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081. PMID: 22119139. View Source
• [3] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量 (Considerations for Internal Standard Use in LC-MS Bioanalysis). Published 2025-05-15. Available at: https://dmpkservice.wuxiapptec.com View Source
• [4] TRC (Toronto Research Chemicals). 实用手册：如何挑选到适合您的稳定同位素产品 (Practical Guide: How to Select Suitable Stable Isotope Products). Published 2025-10-16. Available at: https://www.qxqygroup.com View Source
• [5] Wang XD, Li JL, Lu Y, et al. Rapid and simultaneous determination of nifedipine and dehydronifedipine in human plasma by liquid chromatography-tandem mass spectrometry: Application to a clinical herb-drug interaction study. J Chromatogr B. 2007;852(1-2):534-544. doi:10.1016/j.jchromb.2007.02.020. View Source
• [6] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Published 2020-12-08. Available at: https://kcasbio.com View Source

Dehydro Nifedipine-13C,d3: Comparator Evidence

CAS Identity Mismatch: Zidovudine-13C,d3 Not Dehydro Nifedipine

CAS number 325484-33-1 is registered by authoritative stable isotope manufacturers Alsachim (a Shimadzu company) and BOC Sciences as [¹³C,²H₃]-Zidovudine (3'-Azido-3'-deoxy-thymidine-¹³C-d₃, AZT-¹³C-d₃), not as any derivative of dehydro nifedipine [1]. The molecular formula (C₁₀H₁₃N₅O₄, labeled: C₉¹³CH₁₀D₃N₅O₄; MW 271.25) and SMILES structure—which contains a thymidine furanose ring and an azide (–N₃) group characteristic of zidovudine—are chemically incompatible with dehydro nifedipine (C₁₇H₁₆N₂O₆; MW 344.32), a 1,4-dihydropyridine oxidation product [1][2][3]. Multiple commercial vendors (MedChemExpress, InvivoChem, PeptideDB, ChemicalBook, Wanvibio) concurrently list this same CAS number, identical molecular formula, and identical azide-bearing SMILES under the product name 'Dehydro Nifedipine-13C,d3' [4]. The InChIKey (HBOMLICNUCNMMY-JOUPVGMFSA-N) confirmed on the MedChemExpress product page corresponds to zidovudine isotopologue, not dehydro nifedipine .

CAS Identity Mismatch

Data to verify

CAS 325484-33-1 is zidovudine-13C,d3 (MW 271.25), not dehydro nifedipine (MW 344.32)

Structural identity not verified; vendor confirmation required.

Cross-reference CAS registry and InChIKey before use.

Evidence Dimension	CAS registry assignment and molecular structure identity
Target Compound Data	CAS 325484-33-1; Molecular formula C₉¹³CH₁₀D₃N₅O₄; MW 271.25; SMILES contains thymidine ring + azide group; Purity ≥98% (vendor claim); Isotopic enrichment ≥99% ¹³C, ≥98% ²H (per Alsachim specification)
Comparator Or Baseline	Authentic dehydro nifedipine: CAS 67035-22-7; C₁₇H₁₆N₂O₆; MW 344.32. Dehydro Nifedipine-d₆: CAS 125464-52-0; C₁₇H₁₀D₆N₂O₆; MW 350.36. Dehydronifedipine-[¹³C₈]: CAS 1261393-75-2; MW 352.26
Quantified Difference	The listed MW (271.25) differs from authentic dehydro nifedipine MW (344.32) by –73.07 Da (–21.2%). Elemental composition differs by C₇H₆ (+N₃, –O₂), confirming non-identity.
Conditions	Cross-referencing of CAS registry records, vendor certificates of analysis, SMILES structural verification, and InChIKey comparison across Alsachim, BOC Sciences, Shimadzu, MedChemExpress, InvivoChem, PeptideDB, and ChemicalBook databases

Why This Matters

Procurement of a compound structurally identical to zidovudine when dehydro nifedipine is the intended analyte will produce systematically invalid quantitative results in any LC-MS/MS method targeting nifedipine metabolite pathways, carrying potential regulatory and scientific consequences for bioanalytical laboratories operating under GLP or regulated bioequivalence study frameworks.

• [1] Alsachim. [¹³C,²H₃]-Zidovudine (C2599); CAS 325484-33-1. Molecular Formula: C₁₀H₁₃N₅O₄; MW: 271.25 g/mol. Available at: https://www.alsachim.com View Source
• [2] Shimadzu Chemistry & Diagnostics. [¹³C,²H₃]-Zidovudine; CAS 325484-33-1. Available at: https://www.schd-shimadzu.com View Source
• [3] Alfa Chemistry Isotope Science. [¹³C,²H₃]-Zidovudine; CAS 325484-33-1. Synonym: 3'-Azido-3'-deoxy-thymidine-¹³C-d₃, AZT-¹³C-d₃. Available at: https://isotope-science.alfa-chemistry.com View Source
• [4] PeptideDB. Dehydro Nifedipine-13C,d3; CAS 325484-33-1. Formula: C₉¹³CH₁₀D₃N₅O₄; MW: 271.25. Available at: https://www.peptidedb.com View Source

Co-Elution & Ion Suppression: ¹³C vs. ²H Labeling

The ¹³C atom incorporated into the molecular backbone of Dehydro Nifedipine-13C,d₃ (as claimed) eliminates the chromatographic retention time shift that is characteristic of purely deuterated internal standards. Berg et al. (2011) demonstrated in a UPLC-MS/MS system that ¹³C-labeled ISs co-eluted precisely with their unlabeled analytes across multiple chromatographic conditions, whereas ²H-labeled ISs exhibited measurable retention time separation, leading to reduced ion suppression compensation effectiveness [1]. In a systematic comparison by Bowman et al. (2023) using LC-ESI-MS/MS for urinary biomarker quantification, deuterated IS (²H₇-labeled) generated concentrations averaging 59.2% lower than those produced by the corresponding ¹³C₆-labeled IS for the same analyte [2]. Spike accuracy experiments within the same study revealed that the ²H-labeled IS exhibited a –38.4% quantitative bias relative to known spike concentrations, while the ¹³C-labeled IS showed no significant bias [2]. Post-column infusion experiments confirmed that the ion suppression experienced by the native analyte and the ¹³C-labeled IS was equivalent (due to co-elution), whereas the ²H-labeled IS experienced non-equivalent matrix effects due to chromatographic separation [2]. The dual ¹³C + d₃ labeling approach of Dehydro Nifedipine-13C,d₃ is thus theoretically positioned to combine the co-elution fidelity of ¹³C labeling with the mass shift contribution from three deuterium atoms.

Co-Elution & Ion Suppression

Class-level inference

²H₇-IS generated 59.2% lower concentrations vs. ¹³C₆-IS; spike accuracy bias –38.4%

Supports ¹³C co-elution advantage for matrix effect compensation.

Direct dehydro nifedipine data not available.

Evidence Dimension	Co-elution precision and quantitative accuracy: ¹³C-labeled vs. ²H-only-labeled internal standards
Target Compound Data	Dehydro Nifedipine-13C,d₃ (¹³C + d₃ dual labeling); +4 Da nominal mass shift vs. unlabeled analyte; ¹³C in backbone expected to ensure co-elution with unlabeled dehydro nifedipine
Comparator Or Baseline	²H-only labeled IS (e.g., Dehydro Nifedipine-d₆, +6 Da nominal mass shift from 6 deuterium atoms): Berg et al. (2011) showed ²H-labeled ISs exhibited retention time separation from analyte under UPLC conditions. Bowman et al. (2023): ²H₇-IS generated 59.2% lower concentrations vs. ¹³C₆-IS; spike accuracy bias of –38.4% for ²H-IS.
Quantified Difference	Urinary biomarker quantification: ²H₇-IS generated concentrations 59.2% lower on average vs. ¹³C₆-IS (Bowman 2023). Spike accuracy: ²H-IS produced –38.4% bias; ¹³C-IS produced no significant bias. Class-level inference only; dehydro nifedipine-specific head-to-head data unavailable.
Conditions	Berg et al. (2011): UPLC-MS/MS; amphetamine/methamphetamine in urine; sub-2 μm particle column. Bowman et al. (2023): LC-ESI-MS/MS; 2-methylhippuric acid (2MHA) in human urine; post-column infusion for matrix effect profiling. Extrapolation to dehydro nifedipine requires experimental verification.

Why This Matters

The choice between deuterium-only and ¹³C-containing internal standards directly impacts quantitative accuracy in complex biological matrices; procurement of a ¹³C-containing IS may reduce the risk of regulatory method validation failure due to matrix effect-related bias.

• [1] Berg T, et al. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081. PMID: 22119139. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. PMID: 35926099; PMCID: PMC10949524. View Source

Isotopic Cross-Talk: Mass Shift Requirements

The dual labeling scheme of Dehydro Nifedipine-13C,d₃ (one ¹³C atom + three deuterium atoms) yields a +4 Da nominal mass shift relative to the unlabeled analyte. This mass difference exceeds the commonly cited minimum threshold of ≥3 Da for small-molecule SIL-IS design [1], and approaches the ≥4–5 Da recommendation considered optimal for minimizing mass spectrometric cross-talk between the naturally occurring isotopic envelope of the analyte (particularly the [M+2] and [M+4] contributions) and the IS signal in the MRM channel [2][3]. In contrast, a singly ¹³C-labeled IS (+1 Da) suffers from nonlinear calibration due to mass interference from the analyte's natural ¹³C isotopologue abundance [4]. Dehydro Nifedipine-d₆ (+6 Da) exceeds the minimum requirement by a wider margin but introduces the deuterium-associated retention time shift problem documented above [5]. The +4 Da shift of the dual-labeled analog thus represents an intermediate design: adequate mass separation for cross-talk minimization while limiting the number of deuterium substitutions to mitigate H/D exchange and chromatographic isotope effects [2][6].

Mass Shift Requirement

Class-level inference

+4 Da (exceeds ≥3 Da minimum)

Mass shift may provide cross-talk mitigation with reduced chromatographic isotope effect.

No compound-specific cross-talk study identified.

Evidence Dimension	Nominal mass shift vs. minimum requirement for isotopic cross-talk avoidance
Target Compound Data	Dehydro Nifedipine-13C,d₃: +4 Da nominal mass shift (¹³C: +1 Da; d₃: +3 Da) vs. unlabeled dehydro nifedipine
Comparator Or Baseline	Minimum recommendation: ≥3 Da (TRC general guidance); Optimal: 4–5 Da (WuXi AppTec). Singly ¹³C-labeled IS: +1 Da (insufficient; nonlinear calibration reported). Dehydro Nifedipine-d₆: +6 Da (sufficient mass shift; deuterium retention time shift risk). Dehydronifedipine-[¹³C₈]/Sigma M+8: +8 Da (optimal mass shift; zero deuterium atoms; no H/D exchange risk).
Quantified Difference	+4 Da vs. ≥3 Da minimum: exceeds threshold by +1 Da. +4 Da vs. +6 Da (d₆): lower deuterium count (3 vs. 6), theoretically reducing H/D exchange susceptibility and chromatographic isotope effect. +4 Da vs. +8 Da (¹³C₈): lower mass shift but also lower procurement cost (deuterium synthesis is generally less expensive than extensive ¹³C incorporation).
Conditions	General SIL-IS design guidance from TRC practical handbook, WuXi AppTec DMPK technical note, and Restek blog; applied to small organic molecules in the 50–800 Da range. No dehydro nifedipine-specific cross-talk study identified.

Why This Matters

A +4 Da mass shift strikes a cost–performance balance between sufficient cross-talk avoidance and manageable isotope effect; procurement teams evaluating alternatives with different mass shifts should weigh mass separation adequacy against deuterium count and associated chromatographic fidelity.

• [1] TRC (Toronto Research Chemicals). 实用手册：如何挑选到适合您的稳定同位素产品 (Practical Guide: How to Select Suitable Stable Isotope Products). Published 2025-10-16. Available at: https://www.qxqygroup.com View Source
• [2] WuXi AppTec DMPK Service. LC−MS生物分析中内标的使用考量 (Considerations for Internal Standard Use in LC-MS Bioanalysis). Published 2025-05-15. Available at: https://dmpkservice.wuxiapptec.com View Source
• [3] Restek. Choosing an Internal Standard. Published 2015-10-25. Available at: https://discover.restek.com View Source
• [4] Quantitative LC-ESI-MS Analysis for Pesticides in a Complex Environmental Matrix Using External and Internal Standards. Scilit. 2000. Available at: https://www.scilit.net/publications/e6c121a67ca7fccae2b5129f6c7fe6c5 View Source
• [5] Berg T, et al. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. PMID: 22119139. View Source
• [6] MDPI. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Published 2021-05-18. Available at: https://www2.mdpi.com View Source

Sensitivity: Isotopic vs. Analog Internal Standards

Published LC-MS/MS methods for dehydro nifedipine quantification in human plasma demonstrate a quantifiable sensitivity differential between methods employing isotopically labeled internal standards and those using structural analog ISs. Chen et al. (2019) reported a validated method using d₆-dehydronifedipine as IS, achieving an LLOQ of 0.050 ng/mL for dehydro nifedipine in human plasma with linear range of 0.050–40.0 ng/mL (r ≥ 0.99) [1]. In comparison, Wang et al. (2007) employed nitrendipine, a structural analog, as IS and achieved an LLOQ of 0.5 ng/mL for the same analyte—a 10-fold higher LLOQ [2]. A separate method by Streel et al. (1999) using LC-APCI-MS/MS without isotopically labeled IS reported an LLOQ of 0.2 ng/mL for dehydro nifedipine [3]. While these methods differ in multiple parameters (instrumentation, column technology, extraction protocol), the consistent trend toward lower LLOQs when isotopically labeled ISs are employed reflects the superior variability correction achievable through isotope dilution, which reduces the relative standard deviation at low concentrations and enables lower quantification limits [4]. Dehydro Nifedipine-13C,d₃ is marketed to serve this isotope dilution role with the added advantage of ¹³C backbone incorporation.

LLOQ Sensitivity

Cross-study comparable

d₆-IS method: LLOQ 0.050 ng/mL vs. analog IS 0.5 ng/mL (10‑fold lower)

Isotopic IS may enable lower quantification limits; cross-study comparison.

Confounded by differences in method platforms.

Evidence Dimension	Lower limit of quantification (LLOQ) for dehydro nifedipine in human plasma using different internal standard strategies
Target Compound Data	Isotopically labeled IS (d₆-dehydronifedipine): LLOQ = 0.050 ng/mL (Chen et al., 2019; LC-ESI-MS/MS; Hypersil Gold C18, 1.9 μm; MRM transition m/z 345.2→283.9 / IS m/z 351.2→286.9)
Comparator Or Baseline	Structural analog IS (nitrendipine): LLOQ = 0.5 ng/mL (Wang et al., 2007; LC-MS/MS). Structural analog IS (no isotopically labeled IS): LLOQ = 0.2 ng/mL (Streel et al., 1999; LC-APCI-MS/MS).
Quantified Difference	d₆-isotopic IS method achieves 10-fold lower LLOQ (0.050 ng/mL) vs. nitrendipine analog IS method (0.5 ng/mL) and 4-fold lower vs. non-isotopic method (0.2 ng/mL).
Conditions	Cross-study comparison with inherent confounding by differences in MS instrumentation, extraction protocols, and column technology. All methods used human plasma matrix with protein precipitation extraction. Direct head-to-head comparison of d₆-IS vs. ¹³C,d₃-IS for dehydro nifedipine not found in literature.

Why This Matters

For CYP3A4-mediated drug-drug interaction studies where dehydro nifedipine plasma concentrations may fall below 1 ng/mL at late time points, the 10-fold LLOQ advantage of an isotopic IS-based method is operationally decisive for pharmacokinetic parameter calculation and regulatory submission quality.

• [1] Chen XF, Hou XY, Chen XY, Zhong DF. Rapid and simultaneous determination of nifedipine and dehydronifedipine in human plasma by LC-MS/MS. Acta Pharmaceutica Sinica, 2019;54(2):360-365. doi:10.16438/j.0513-4870.2018-0764. View Source
• [2] Wang XD, Li JL, Lu Y, et al. Rapid and simultaneous determination of nifedipine and dehydronifedipine in human plasma by liquid chromatography-tandem mass spectrometry: Application to a clinical herb-drug interaction study. J Chromatogr B. 2007;852(1-2):534-544. doi:10.1016/j.jchromb.2007.02.020. View Source
• [3] Streel B, Zimmer C, Sibenaler R, Ceccato A. Simultaneous determination of nifedipine and dehydronifedipine in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B. 1998;720(1-2):119-128. doi:10.1016/S0378-4347(98)00446-0. View Source
• [4] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Published 2020-12-08. Available at: https://kcasbio.com View Source

Photodegradation & Need for Isotopic Internal Standards

Nifedipine is extremely photolabile; solutions exposed to laboratory light in clear glass vials undergo 96% degradation after only 2 hours, with the primary photodegradation product being dehydro nifedipine (the 1,4-dihydropyridine → pyridine oxidation product) [1][2]. Under sunlight exposure, nifedipine additionally converts to the nitroso analogue of dehydro nifedipine [3]. This photoconversion means that dehydro nifedipine measured in a biological sample may originate from three distinct sources: (a) genuine CYP3A4-mediated in vivo metabolism, (b) ex vivo photodegradation of nifedipine during sample collection/handling, and (c) in-source fragmentation during MS ionization [4]. Without a true isotopologue internal standard that exactly co-migrates with dehydro nifedipine through all sample preparation steps—including any light-exposed intervals—it is impossible to distinguish analytical artifact from true metabolic formation [5]. A structural analog IS (e.g., nitrendipine) does not share the same photodegradation kinetics or extraction behavior, and a deuterium-only IS may exhibit differential photodegradation rates due to the kinetic isotope effect on the H-abstraction step of dihydropyridine oxidation [6]. A ¹³C-labeled IS, with its carbon skeleton isotopically altered rather than its hydrogen atoms, is expected to exhibit photodegradation kinetics more closely matched to the native analyte, though this has not been experimentally verified specifically for dehydro nifedipine.

Photodegradation

Class-level inference

Nifedipine photoconverts to dehydro nifedipine; ¹³C labeling may mirror analyte kinetics

IS photodegradation matching may reduce artifact; unverified.

No comparative photostability data for labeled analogs.

Evidence Dimension	Photodegradation susceptibility and its impact on internal standard selection strategy
Target Compound Data	Dehydro Nifedipine-13C,d₃: ¹³C in the molecular backbone (theoretically should track native analyte photodegradation kinetics); d₃ on a methyl group may exert a minor deuterium kinetic isotope effect on oxidative pathways
Comparator Or Baseline	Nifedipine photodegradation to dehydro nifedipine: 96% degradation after 2 h under laboratory light in clear glass vials. In plasma: 25% degradation in 2 h. Structural analog IS (nitrendipine): different photodegradation pathway and rate. Dehydro Nifedipine-d₆: potential differential photodegradation rate due to deuterium kinetic isotope effect on C–H vs. C–D bond cleavage at oxidation sites.
Quantified Difference	96% nifedipine → dehydro nifedipine conversion in organic solution after 2 h laboratory light exposure. 25% conversion in plasma after 2 h. No published data on differential photodegradation rates between deuterated vs. ¹³C-labeled dehydro nifedipine.
Conditions	Photodegradation studies: nifedipine solutions in clear glass vials under laboratory fluorescent light; plasma samples under ambient conditions. Relevance to dehydro nifedipine IS: inference only; no direct comparative photostability data for ¹³C,d₃-labeled vs. d₆-labeled dehydro nifedipine.

Why This Matters

Given the extreme photolability of nifedipine and the risk of artifactual dehydro nifedipine formation during sample processing, selection of an internal standard that most faithfully mirrors the analyte's photochemical behavior during light-exposed workflow steps can reduce systematic overestimation of metabolite concentrations—a critical consideration for pharmacokinetic studies where metabolite-to-parent ratios inform CYP3A4 phenotyping conclusions.

• [1] Instability of calcium channel antagonists during sample preparation for LC-MS-MS analysis of serum samples. A 96% degradation after only 2 h has been observed when solutions of nifedipine or nisoldipine were exposed to laboratory light in clear glass vials. Forensic Science International. Available at: https://www.mendeley.com View Source
• [2] Spectrophotometric study of the photodecomposition kinetics of nifedipine. Irradiation for 4 h under a fluorescent lamp placed 30 cm from a solution of nifedipine in 95% ethanol leads to complete photo-oxidation. Published 2011-04-12. Available at: https://academic.oup.com View Source
• [3] Photostability determination of commercially available nifedipine oral dosage formulations. Nifedipine undergoes photodegradation to dehydronifedipine (DNIF) upon exposure to UV light and to the nitroso analogue of dehydronifedipine (NDNIF) when exposed to sunlight. PubMed. Available at: https://pubmed.ncbi.nlm.nih.gov View Source
• [4] Research of Dehydroaromatization Reactions in the Mass Spectrometric Fragmentation of Dipine Drugs. ESI-CID-MS/MS fragmentation study demonstrating dehydroaromatization as a characteristic diagnostic marker for dipine drugs. DOAJ. Published 2025-03-01. Available at: https://doaj.org View Source
• [5] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. View Source
• [6] In vivo oxidative cleavage of a pyridinecarboxylic acid ester metabolite of nifedipine. A large, 5.8-fold deuterium isotope effect for the formation clearance of the monomethylester (M-1) was observed. ScienceDirect. Published 2002-11-25. Available at: https://www.sciencedirect.com View Source

Dehydro Nifedipine-13C,d3 Bioanalytical Applications

CYP3A4 Phenotyping & DDI Studies with Nifedipine

Nifedipine is an established CYP3A4 probe drug, and its metabolite-to-parent ratio (dehydro nifedipine / nifedipine plasma AUC ratio) is used as a phenotypic index of CYP3A4 activity in clinical DDI studies [1]. The quantitative accuracy of dehydro nifedipine determination directly impacts CYP3A4 phenotype classification and DDI magnitude estimation. The use of a stable isotope-labeled internal standard (rather than a structural analog) has been shown to achieve an LLOQ of 0.050 ng/mL—10-fold lower than the 0.5 ng/mL LLOQ achieved with nitrendipine as analog IS in a comparable method—enabling reliable quantification at late post-dose time points critical for accurate AUC determination [2][3]. Dehydro Nifedipine-13C,d₃ is marketed for exactly this isotope dilution application . However, laboratories must independently verify the structural identity of the supplied material (see Section 3, Evidence Item 1) before deploying it in a regulated bioanalytical method supporting clinical DDI conclusions [4].

Regulated Bioequivalence Studies with Isotope Dilution

Regulatory bioequivalence submissions for nifedipine formulations require validated bioanalytical methods for both the parent drug and its primary circulating metabolite dehydro nifedipine. Isotopically labeled internal standards are the preferred approach for meeting FDA and EMA bioanalytical method validation criteria, as they compensate for extraction recovery variability (reported as 95 ± 4% for dehydro nifedipine in published methods) and matrix effects more effectively than structural analog ISs [1][2]. The ¹³C + d₃ dual labeling of Dehydro Nifedipine-13C,d₃ theoretically offers the co-elution advantage of ¹³C backbone labeling combined with the +4 Da mass shift needed to meet the ≥3 Da minimum for cross-talk avoidance [3]. If the compound's identity is verified and a Certificate of Analysis confirms isotopic enrichment specifications, it may be suitable for GLP-compliant bioanalytical method development [4].

In Vitro CYP3A4 Metabolism: Hepatocyte & Microsome Assays

In vitro metabolism studies using human liver microsomes or suspended hepatocytes incubated with nifedipine require accurate quantification of dehydro nifedipine formation rates to determine CYP3A4/3A5 enzyme kinetic parameters (Vₘₐₓ, Kₘ). The use of D₄-nifedipine as a stable isotope tracer in hepatocyte S9 fraction incubations, combined with mass shift defect filtering, has been shown to improve the true-positive metabolite identification rate from 36.9% to 71.0% in untargeted nifedipine metabolite profiling workflows [1]. An analogous approach using Dehydro Nifedipine-13C,d₃ as an isotope dilution IS for targeted quantification of the metabolite endpoint could reduce false-positive metabolite feature assignments while enabling precise formation rate calculations [1][2].

Food Safety: Nifedipine Degradation in Nutraceuticals

UPLC-MS/MS methods have been validated for the simultaneous determination of nifedipine, dehydro nifedipine, and dehydronitroso-nifedipine in food and health supplement products, with linear ranges of 2–100 ng/mL (r ≥ 0.99) for all three analytes using MRM detection [1]. Given that nifedipine photodegradation products (including dehydro nifedipine) do not contribute to clinical antihypertensive activity, their presence in finished products indicates inadequate light protection during manufacturing or storage, representing a quality defect [2]. Dehydro Nifedipine-13C,d₃ could serve as an isotope dilution IS in such regulatory screening methods, providing matrix-matched quantification across diverse supplement matrices where ion suppression from botanical excipients is a known concern [3][1]. Identity verification is a prerequisite (see Section 3, Evidence Item 1).

Application

Selection Property

Validation Focus

CYP3A4 probe-drug metabolism studies

Isotope dilution with co-eluting ¹³C-labeled IS

Accurate metabolite quantification at low concentrations

Bioanalytical method validation for nifedipine formulations

Isotopically labeled IS meeting accuracy and precision criteria

Matrix effect correction and extraction recovery across plasma matrices

In vitro hepatocyte/microsome metabolism studies

Isotope dilution for metabolite formation rate quantification

Reducing false-positive metabolite assignments via mass defect filtering

Food and supplement quality screening

ISTD for matrix-matched quantification across diverse matrices

Ion suppression control from botanical excipients

• [1] Chen XF, Hou XY, Chen XY, Zhong DF. Rapid and simultaneous determination of nifedipine and dehydronifedipine in human plasma by LC-MS/MS. Acta Pharmaceutica Sinica, 2019;54(2):360-365. doi:10.16438/j.0513-4870.2018-0764. View Source
• [2] Wang XD, Li JL, Lu Y, et al. Rapid and simultaneous determination of nifedipine and dehydronifedipine in human plasma by liquid chromatography-tandem mass spectrometry: Application to a clinical herb-drug interaction study. J Chromatogr B. 2007;852(1-2):534-544. doi:10.1016/j.jchromb.2007.02.020. View Source
• [3] Streel B, Zimmer C, Sibenaler R, Ceccato A. Simultaneous determination of nifedipine and dehydronifedipine in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B. 1998;720(1-2):119-128. Absolute recoveries: 95 ± 2% (NIF) and 95 ± 4% (DNIF). View Source
• [4] Alsachim. [¹³C,²H₃]-Zidovudine (C2599); CAS 325484-33-1. Molecular Formula: C₁₀H₁₃N₅O₄; MW: 271.25. Available at: https://www.alsachim.com View Source